Cas no 2680749-37-3 (tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate
• CAS No: 2680749-37-3
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5648906
• PubChem ID: 165919708
• Update Time: 2025-05-25

tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate
• 2680749-37-3
• EN300-28279508

• Inchi： 1S/C12H19N3O3/c1-7-9(8(2)16)10(15(6)14-7)13-11(17)18-12(3,4)5/h1-6H3,(H,13,17)
• InChI Key： BIZPHIVLMWPXAT-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(C)=O)C(C)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680749-37-3)

The compound tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680749-37-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate and 1,3-dimethyl-1H-pyrazol-5-yl moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its compatibility with modern synthetic methodologies like cross-coupling reactions and click chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. The 4-acetyl group in its structure is a key functional handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules serve as building blocks for larger pharmacophores.

The synthesis of CAS 2680749-37-3 typically involves multi-step organic reactions, including Boc protection of pyrazole derivatives and subsequent acetylation. Its crystalline form and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity, a critical factor for regulatory compliance in pharmaceutical applications.

From an environmental perspective, tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate is often discussed in the context of green chemistry. Researchers are exploring solvent-free synthesis routes and catalytic methods to minimize waste, addressing the industry's shift toward sustainable manufacturing. This resonates with the broader scientific community's focus on ESG (Environmental, Social, and Governance) principles in chemical production.

In the realm of intellectual property, patents involving CAS 2680749-37-3 highlight its utility in proprietary drug formulations. Its molecular framework is frequently cited in claims related to metabolic disease therapeutics and cancer immunotherapy, reflecting its versatility. These developments are closely monitored by investors tracking the biotech startup landscape, where novel intermediates often signal breakthrough therapies.

For laboratory handling, tert-butyl N-(4-acetyl-1,3-dimethyl-1H-pyrazol-5-yl)carbamate requires standard precautions for organic compounds, including storage in anhydrous conditions to prevent hydrolysis of the carbamate group. Its MSDS (Material Safety Data Sheet) provides detailed guidelines for safe handling, though it is not classified as hazardous under current regulations.

Looking ahead, the compound's adaptability in combinatorial chemistry positions it as a staple in medicinal chemistry toolkits. As computational tools like AI-driven molecular docking accelerate drug development, intermediates such as CAS 2680749-37-3 will likely see expanded use in virtual screening pipelines. This synergy between synthetic chemistry and digital innovation underscores its enduring relevance.